Cas no 891116-21-5 (3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 891116-21-5
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6239109
• PubChem ID: 7244079
• Update Time: 2025-06-11

3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• AB00679030-01
• 891116-21-5
• CHEMBL1728391
• SMR000808461
• MLS001235848
• N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-3-(phenylsulfonyl)propanamide
• HMS3035O08
• AKOS024656350
• F2518-0283
• 3-(benzenesulfonyl)-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]propanamide

• Inchi： 1S/C19H19N3O4S/c1-13-8-9-16(14(2)12-13)18-21-22-19(26-18)20-17(23)10-11-27(24,25)15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3,(H,20,22,23)
• InChI Key： IZWOVYZDRAHXLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NC1=NN=C(C2C=CC(C)=CC=2C)O1)=O)(=O)=O

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide

Introduction to 3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 891116-21-5) and Its Applications in Modern Chemical Biology

The compound 3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide, identified by its CAS number 891116-21-5, represents a fascinating molecule in the realm of chemical biology. This heterocyclic amide derivative combines a benzenesulfonyl group with a 1,3,4-oxadiazole core, further functionalized with a 2,4-dimethylphenyl substituent. Such structural motifs are increasingly recognized for their potential in modulating biological pathways, particularly in the context of drug discovery and therapeutic intervention.

The 1,3,4-oxadiazole scaffold is a well-documented pharmacophore in medicinal chemistry, exhibiting diverse biological activities due to its ability to engage with various target proteins and enzymes. Its rigid bicyclic structure provides a stable framework for molecular recognition, while the presence of nitrogen atoms allows for hydrogen bonding interactions—a critical feature for drug-receptor binding affinity. In the case of 3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide, the introduction of the benzenesulfonyl group at the C3 position enhances its electronic properties and potential for further derivatization. This group is often employed to increase lipophilicity and metabolic stability while maintaining strong binding interactions with biological targets.

The 2,4-dimethylphenyl moiety at the 5-position of the oxadiazole ring adds another layer of structural complexity. The methyl groups at the 2 and 4 positions introduce steric hindrance and electronic effects that can fine-tune the compound's pharmacokinetic properties. This substitution pattern is particularly interesting because it mimics natural product scaffolds that have been successfully exploited in drug development. For instance, dimethoxy-substituted aromatic rings are common in bioactive molecules due to their ability to modulate enzyme activity through dipole interactions or by influencing conformational preferences.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity for molecules like 3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide. Molecular docking studies suggest that this compound may interact with enzymes involved in inflammatory pathways or signal transduction cascades. Specifically, the combination of the benzenesulfonyl and oxadiazole moieties could potentially disrupt key interactions within protein-protein interfaces or enzyme active sites. Such interactions are critical for designing small-molecule inhibitors that could have therapeutic applications.

In parallel, experimental approaches have begun to explore the biological relevance of this compound. Initial screening assays indicate that derivatives with similar structural features exhibit modulatory effects on enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are implicated in inflammatory responses. While direct evidence for 3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide's activity in these pathways remains limited at this stage, its structural features align well with known bioactive scaffolds. Further investigation into its interaction mechanisms could uncover novel therapeutic opportunities.

The synthesis of this compound also highlights modern synthetic methodologies that facilitate the construction of complex heterocycles. Advances in transition-metal-catalyzed reactions have made it possible to assemble intricate molecular frameworks efficiently. For example, palladium-catalyzed cross-coupling reactions could be employed to introduce the aryl groups while maintaining regioselectivity—a crucial aspect when dealing with multiple reactive sites on the oxadiazole core. Such synthetic strategies not only improve yield but also allow for rapid diversification of analogues for high-throughput screening.

From a regulatory perspective, compounds like 3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide must undergo rigorous characterization before being considered for clinical development. This includes spectroscopic analysis (NMR spectroscopy), mass spectrometry (MS), and chromatographic techniques (HPLC) to confirm purity and identity. Additionally, toxicological assessments are essential to evaluate potential side effects or hazards associated with its use. Given its structural complexity and novel combination of functional groups—particularly the presence of both sulfonyl and oxadiazole moieties—comprehensive characterization is paramount.

The role of computational modeling in predicting physicochemical properties cannot be overstated when evaluating such compounds. Parameters such as solubility, permeability (ADME properties), and metabolic stability are critical determinants of drug-likeness. Molecular dynamics simulations can provide insights into how 3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide might behave within biological membranes or interact with target proteins over time. These predictions guide experimental design by highlighting potential challenges or opportunities early in the discovery process.

In conclusion,3-(benzenesulfonyl)-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 891116-21-5) exemplifies how structural complexity can be leveraged to develop novel bioactive molecules for therapeutic purposes. Its unique combination of pharmacophoric elements—such as the benzenesulfonyl, oxadiazole core,and 2, 4-dimethylphenyl substituent—makes it an intriguing candidate for further exploration in chemical biology research. As our understanding of molecular interactions advances through interdisciplinary approaches combining experimental chemistry with computational modeling,this compound may contribute valuable insights into developing new treatments targeting complex diseases.